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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984 Get Quote

Mordant Black PV: A Technical Overview
CAS Number: 2052-25-7

Synonyms: Mordant Black 9, Acid Mordant Black PV, Chrome Fast Black PV, C.I. 16500

This technical guide provides an in-depth overview of Mordant Black PV, also known as

Mordant Black 9. The information is curated for researchers, scientists, and professionals in

drug development, focusing on its chemical properties, synthesis, and established applications.

While direct applications in drug development are not widely documented, this guide offers

comprehensive technical data that may inform novel research directions.

Chemical and Physical Properties
Mordant Black PV is a monoazo dye, characterized by its use in conjunction with a mordant to

fix the dye to substrates, primarily textiles like wool, silk, and nylon. Its properties are

summarized in the table below.
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Property Value Reference

CAS Number 2052-25-7 [1]

Molecular Formula C₁₆H₁₁N₂NaO₆S [1]

Molecular Weight 382.32 g/mol [1]

Appearance Black powder [2]

Solubility

Soluble in water (Bordeaux red

solution), slightly soluble in

ethanol and acetone.

[3]

Color Index C.I. 16500

Experimental Protocols
Synthesis of Mordant Black 9
The manufacturing process for Mordant Black 9 involves a diazotization reaction followed by an

azo coupling.

Materials:

3-Amino-4-hydroxybenzenesulfonic acid

Naphthalene-1,5-diol

Sodium nitrite

Hydrochloric acid

Sodium hydroxide

Procedure:

Diazotization: 3-Amino-4-hydroxybenzenesulfonic acid is diazotized by reacting it with

sodium nitrite in the presence of hydrochloric acid at a low temperature (0-5 °C). This

reaction forms a diazonium salt.
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Azo Coupling: The resulting diazonium salt is then coupled with Naphthalene-1,5-diol under

alkaline conditions. The coupling reaction typically occurs at a controlled pH to ensure the

correct substitution pattern.

Isolation: The resulting Mordant Black 9 dye is then precipitated, filtered, and dried.

General Protocol for Dyeing with Mordant Dyes
This protocol provides a general framework for the application of mordant dyes, including

Mordant Black 9, in a laboratory setting for dyeing protein-based fibers.

Materials:

Fiber substrate (e.g., wool, silk)

Mordant (e.g., potassium dichromate, alum)

Mordant Black 9 dye

Acetic acid

Water bath or heating mantle

Beakers and stirring rods

Procedure:

Scouring of Fibers: The fiber is first cleaned to remove any impurities by washing with a

neutral soap solution, followed by thorough rinsing.

Mordanting:

Prepare a mordant bath by dissolving the chosen mordant in water. The concentration will

depend on the mordant and the desired shade.

Introduce the wet, scoured fibers into the mordant bath.

Slowly heat the bath to a near-boil and maintain for approximately one hour, stirring gently.
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Allow the fibers to cool in the bath, then remove and rinse.

Dyeing:

Prepare a dyebath by dissolving Mordant Black 9 in water. The amount of dye will depend

on the weight of the fiber and the desired depth of shade.

Acidify the dyebath with acetic acid to a pH of approximately 4.5-5.5.

Introduce the wet, mordanted fibers into the dyebath.

Slowly raise the temperature to a near-boil and maintain for one to two hours, with

occasional stirring.

Allow the dyebath to cool before removing the fibers.

Rinsing and Drying: Rinse the dyed fibers thoroughly in warm and then cold water until the

water runs clear. The fibers are then dried away from direct sunlight.

Visualization of Synthesis Pathway
The chemical synthesis of Mordant Black 9 is a straightforward two-step process, as illustrated

below.

3-Amino-4-hydroxy-
benzenesulfonic acid

NaNO₂ / HCl
(0-5 °C)

Naphthalene-1,5-diol

Azo Coupling
(Alkaline conditions)

Diazonium Salt

Mordant Black 9
(C.I. 16500)

Click to download full resolution via product page

Synthesis of Mordant Black 9

Applications and Research Context
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The primary application of Mordant Black PV is in the textile industry for dyeing various natural

fibers. Its ability to form stable complexes with metal ions, a characteristic of mordant dyes,

suggests potential for analytical applications. While specific studies on Mordant Black 9 are

limited, related mordant dyes, such as Mordant Black 11 (Eriochrome Black T), are well-

established as metal indicators in complexometric titrations. This suggests that Mordant Black

9 could potentially be explored for similar applications, such as the extractive analysis of metal

traces in biological or environmental samples. One study has noted its use in the extractive

analysis of aluminum traces in dialysis solutions, highlighting its potential in analytical chemistry

relevant to healthcare.

For researchers in drug development, while Mordant Black PV is not a therapeutic agent, its

properties as an azo dye and a metal-chelating agent could be of interest in toxicological

studies or as a component in the development of novel analytical methods. The general

toxicological profile of azo dyes is an area of ongoing research, particularly concerning their

metabolic cleavage products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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